N-(4-methyl-3-sulfamoylphenyl)acetamide

• IUPAC Name: N-(4-methyl-3-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C9H12N2O3S/c1-6-3-4-8(11-7(2)12)5-9(6)15(10,13)14/h3-5H,1-2H3,(H,11,12)(H2,10,13,14)
• InChI Key: PIYWITGDWFESDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C)S(=O)(=O)N
• Molecular Formula: C9H12N2O3S
• Molecular Weight: 228.27 g/mol

Description

“N-(4-methyl-3-sulfamoylphenyl)acetamide” is a chemical compound with the molecular formula C9H12N2O3S. It contains an acetamide group (CH3CONH2) and a sulfamoyl group (SO2NH2), both attached to a phenyl ring. The phenyl ring also has a methyl group (CH3) attached to it.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the phenyl ring, which is a planar, cyclic structure composed of six carbon atoms. Attached to this ring are the acetamide, sulfamoyl, and methyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For “N-(4-methyl-3-sulfamoylphenyl)acetamide”, we can predict that it is likely to be a solid under normal conditions, given the presence of the polar amide and sulfonamide groups.

Scientific Research Applications

Environmental Impact and Degradation

Degradation of Acetaminophen by Advanced Oxidation Processes

• Advanced oxidation processes (AOPs) have been investigated for the degradation of acetaminophen in aqueous environments. These studies are crucial for understanding how compounds like N-(4-methyl-3-sulfamoylphenyl)acetamide might be broken down in natural waters, potentially mitigating environmental impacts. The degradation pathways involve the formation of various by-products, some of which are identified as mutagenic, highlighting the importance of thorough environmental impact assessments for pharmaceuticals and their derivatives (Qutob et al., 2022).

Biological Effects and Therapeutic Applications

Biological Effects of Acetamide Derivatives

• The toxicological profiles of acetamide and its derivatives, including N-methylacetamide and N,N-dimethylacetamide, have been reviewed, offering insights into the biological consequences of exposure to these compounds. This information could be relevant for assessing the safety and potential therapeutic applications of N-(4-methyl-3-sulfamoylphenyl)acetamide (Kennedy, 2001).

Paracetamol Metabolism and Genetic Differences

• The metabolism of paracetamol, involving several pathways including glucuronidation and sulfation, reflects the complex biotransformation processes that related compounds such as N-(4-methyl-3-sulfamoylphenyl)acetamide might undergo. This research highlights the importance of considering genetic differences in metabolism when evaluating the pharmacological applications of new drugs (Zhao & Pickering, 2011).

Removal from Water Sources

Adsorptive Elimination of Acetaminophen from Water

• Studies on the adsorptive removal of acetaminophen from water using various materials can inform strategies for mitigating the environmental presence of structurally similar compounds. These findings emphasize the role of physical and chemical interactions in the effective removal of pharmaceutical contaminants from aqueous solutions (Igwegbe et al., 2021).